Cas no 86703-04-0 ((+)-7-hydroxycostal)

(+)-7-hydroxycostal structure
(+)-7-hydroxycostal structure
Product name:(+)-7-hydroxycostal
CAS No:86703-04-0
MF:C15H22O2
MW:234.333984851837
CID:2021863
PubChem ID:14165821

(+)-7-hydroxycostal Chemical and Physical Properties

Names and Identifiers

    • (+)-7-hydroxycostal
    • 7-hydroxycostal
    • 2-Naphthaleneacetaldehyde, decahydro-2-hydroxy-4a-methyl-alpha,8-bis(methylene)-, (2S-(2alpha,4abeta,8aalpha))-
    • 2-[(2S,4aR,8aS)-2-hydroxy-4a-methyl-8-methylidene-3,4,5,6,7,8a-hexahydro-1H-naphthalen-2-yl]prop-2-enal
    • 2-((2S,4aR,8aS)-2-Hydroxy-4a-methyl-8-methylene-decalin-2-yl)prop-2-enal
    • UNII-0UY41B4OKK
    • DTXSID401116814
    • 2-NAPHTHALENEACETALDEHYDE, DECAHYDRO-2-HYDROXY-4A-METHYL-.ALPHA.,8-BIS(METHYLENE)-, (2S-(2.ALPHA.,4A.BETA.,8A.ALPHA.))-
    • 2-Naphthaleneacetaldehyde, decahydro-2-hydroxy-4a-methyl-alpha,8-bis(methylene)-, [2S-(2alpha,4abeta,8aalpha)]-
    • CHEBI:196137
    • 0UY41B4OKK
    • 7-Hydroxycostal, (+)-
    • 86703-04-0
    • 2-Naphthaleneacetaldehyde, decahydro-2-hydroxy-4a-methyl-I+/-,8-bis(methylene)-, [2S-(2I+/-,4aI(2),8aI+/-)]-
    • Inchi: InChI=1S/C15H22O2/c1-11-5-4-6-14(3)7-8-15(17,9-13(11)14)12(2)10-16/h10,13,17H,1-2,4-9H2,3H3/t13-,14+,15-/m0/s1
    • InChI Key: VRDBEJGMTYROKE-ZNMIVQPWSA-N
    • SMILES: CC12CCCC(=C)C1CC(CC2)(C(=C)C=O)O

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 3

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